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Introduction

Benzyl phenyl carbonate (BPC) is a versatile aromatic carbonate ester that is finding

increasing utility in the formulation of high-performance coatings and adhesives. Its unique

chemical structure, combining both a benzyl and a phenyl group, imparts desirable properties

to polymer systems, leading to enhanced performance characteristics. This document provides

an overview of the known applications of benzyl phenyl carbonate in these fields, including its

role in improving adhesion and environmental resistance. While detailed experimental

protocols and comprehensive quantitative performance data are not widely published in

publicly accessible literature, this note summarizes the available information on its properties,

potential applications, and safe handling.

Key Properties of Benzyl Phenyl Carbonate
A summary of the key physical and chemical properties of benzyl phenyl carbonate is

presented in Table 1. These properties are essential for formulation scientists to consider when

incorporating BPC into coating and adhesive systems.
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Property Value Reference

Molecular Formula C₁₄H₁₂O₃ [1][2]

Molecular Weight 228.24 g/mol [1][2]

Appearance Colorless to light yellow liquid [2][3]

Density 1.156 - 1.16 g/mL at 25 °C [2][3][4]

Boiling Point 120-130 °C at 0.5 mmHg [2][3][4]

Refractive Index n20/D 1.5490 [2][3][4]

Flash Point > 110 °C (> 230 °F) [4]

CAS Number 28170-07-2 [1][2]

Applications in Coatings
Benzyl phenyl carbonate is incorporated into coating formulations to enhance their

performance by improving adhesion and resistance to environmental factors.[2] Its aromatic

structure can contribute to improved chemical resistance and durability of the coating.

Theoretical Formulation Workflow
While specific formulations are proprietary and not publicly available, a general workflow for

incorporating benzyl phenyl carbonate into a coating formulation can be conceptualized. The

following diagram illustrates a logical sequence for experimentation.
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A conceptual workflow for incorporating BPC into a coating formulation.

Applications in Adhesives
Similar to its role in coatings, benzyl phenyl carbonate is used in adhesive formulations to

improve adhesion and durability.[2][5] Its compatibility with various resins makes it a versatile

additive in the development of high-performance adhesives.[2]

Hypothetical Experimental Protocol for Adhesive
Formulation
A detailed experimental protocol for the use of benzyl phenyl carbonate in a specific adhesive

formulation is not available in the reviewed literature. However, a general protocol for

evaluating its effect as an additive in a model adhesive system, such as an epoxy adhesive,

can be outlined as follows.
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Objective: To evaluate the effect of benzyl phenyl carbonate concentration on the adhesion

strength of a model epoxy adhesive.

Materials:

Benzyl Phenyl Carbonate (BPC)

Bisphenol A based epoxy resin

Amine-based curing agent

Substrate for testing (e.g., aluminum, steel)

Mixing containers and stirrer

Applicator (e.g., spatula, film applicator)

Tensile testing machine

Procedure:

Formulation Preparation:

Prepare a series of adhesive formulations with varying concentrations of BPC (e.g., 0%,

1%, 2%, 5%, 10% by weight of the total resin).

In a mixing container, thoroughly mix the epoxy resin and the desired amount of BPC until

a homogeneous mixture is obtained.

Add the stoichiometric amount of the amine curing agent and mix thoroughly for a

specified time (e.g., 5 minutes).

Substrate Preparation:

Clean the surfaces of the test substrates according to a standard procedure (e.g.,

degreasing with acetone).

Bonding:
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Apply a uniform layer of the prepared adhesive to one of the substrates.

Join the second substrate to create a lap shear joint with a defined overlap area.

Clamp the bonded specimens and allow them to cure at a specified temperature and time

(e.g., room temperature for 24 hours followed by a post-cure at 80°C for 2 hours).

Adhesion Testing:

Conduct lap shear strength testing on the cured specimens using a tensile testing

machine according to a standard method (e.g., ASTM D1002).

Record the load at failure and calculate the shear strength in megapascals (MPa).

Data Presentation: The results of such an experiment would ideally be presented in a table to

facilitate comparison.

BPC Concentration (wt%)
Average Lap Shear
Strength (MPa)

Standard Deviation

0 [Hypothetical Value] [Hypothetical Value]

1 [Hypothetical Value] [Hypothetical Value]

2 [Hypothetical Value] [Hypothetical Value]

5 [Hypothetical Value] [Hypothetical Value]

10 [Hypothetical Value] [Hypothetical Value]

Safety and Handling
Benzyl phenyl carbonate is classified as causing serious eye damage and may cause an

allergic skin reaction.[1] It is crucial to handle this chemical with appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat.[6] Work should be

conducted in a well-ventilated area.[6] For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.[6][7]
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Handling Procedures
Storage Disposal

Benzyl Phenyl Carbonate

Use in a well-ventilated area

Wear appropriate PPE:
- Safety glasses

- Gloves
- Lab coat

Avoid contact with skin and eyes Store in a cool, dry place Keep container tightly closed Store under inert gas (e.g., nitrogen or argon) Dispose of in accordance with
local and national regulations

Click to download full resolution via product page

Key safety and handling considerations for benzyl phenyl carbonate.

Conclusion
Benzyl phenyl carbonate shows promise as a functional additive in the formulation of

coatings and adhesives, with the potential to enhance adhesion and environmental resistance.

However, the lack of publicly available, detailed experimental data and protocols necessitates a

systematic, in-house evaluation by researchers and formulation scientists to determine its

efficacy and optimal usage levels in specific applications. The information provided here serves

as a foundational guide for such investigations. It is imperative to adhere to strict safety

protocols when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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